4-methoxy-2-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}pyrimidine
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Overview
Description
4-methoxy-2-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}pyrimidine, or 4-MOPP, is a synthetic pyrimidine compound with a wide range of applications in scientific research. It has been used in biochemical and physiological studies, as well as in lab experiments, due to its unique structure and properties.
Scientific Research Applications
4-MOPP has been used in a variety of scientific research applications. It has been used to study the biochemical and physiological effects of various drugs and compounds, as well as to study the effects of environmental toxins. It has also been used in laboratory experiments to study the structure and function of proteins, enzymes, and other biological molecules. In addition, 4-MOPP has been used in the development of new drugs and compounds, as well as in the development of new diagnostic tests.
Mechanism of Action
Target of Action
Similar pyrimidine derivatives have been reported to exhibit a wide range of pharmacological activities .
Mode of Action
It’s worth noting that pyrimidine derivatives have been employed in the design of structures in medicinal chemistry due to their diverse biological and pharmaceutical activities .
Biochemical Pathways
Similar pyrimidine derivatives have been shown to inhibit the expression of collagen, and the content of hydroxyproline in cell culture medium in vitro .
Result of Action
They effectively inhibited the expression of collagen, and the content of hydroxyproline in cell culture medium in vitro .
Action Environment
The molecular interactions of derivatized conjugates in docking studies reveal their suitability for further development .
Advantages and Limitations for Lab Experiments
4-MOPP has several advantages for use in laboratory experiments. First, it is relatively easy to synthesize and is relatively stable. Second, it has a wide range of applications in biochemical and physiological research. Finally, it is relatively inexpensive to purchase. However, there are some limitations to using 4-MOPP in laboratory experiments. For example, it is not very soluble in water, which can limit its use in certain experiments. In addition, its mechanism of action is not fully understood, which can limit its use in certain types of experiments.
Future Directions
There are several potential future directions for 4-MOPP research. First, further research is needed to better understand its mechanism of action. Second, further research is needed to determine the full range of biochemical and physiological effects of 4-MOPP. Third, further research is needed to develop new uses for 4-MOPP, such as in the development of new drugs and diagnostic tests. Finally, further research is needed to develop new synthesis methods for 4-MOPP, as well as to improve existing synthesis methods.
Synthesis Methods
4-MOPP is synthesized by a two-step process. The first step involves the reaction of 4-methoxy-2-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}pyrimidine-5-carboxylic acid with 1-bromo-2-chloro-2-methylpropane in the presence of a base, such as sodium carbonate. This reaction yields the desired 4-MOPP product. The second step involves a deprotection reaction, in which the carboxylic acid is removed from the 4-MOPP molecule. This is accomplished by treating the 4-MOPP molecule with a strong acid, such as hydrochloric acid, in the presence of a base.
Biochemical Analysis
Biochemical Properties
4-methoxy-2-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}pyrimidine plays a significant role in biochemical reactions by interacting with specific enzymes, proteins, and other biomolecules. This compound has been shown to interact with acetylcholinesterase (AchE), an enzyme responsible for hydrolyzing acetylcholine in the cholinergic nervous system . The interaction between this compound and AchE results in the inhibition of the enzyme’s activity, which can affect neurotransmission and lead to various physiological effects.
Cellular Effects
The effects of this compound on cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, the inhibition of AchE by this compound can lead to altered neurotransmission, affecting neuronal communication and potentially leading to changes in behavior and cognitive functions . Additionally, this compound may impact oxidative stress levels within cells, influencing the production of reactive oxygen species (ROS) and affecting cellular homeostasis .
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. The compound’s interaction with AchE involves binding to the enzyme’s active site, leading to enzyme inhibition . This inhibition prevents the breakdown of acetylcholine, resulting in increased levels of the neurotransmitter in the synaptic cleft. The elevated acetylcholine levels can enhance cholinergic signaling, affecting various physiological processes.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. The compound’s stability and degradation are critical factors influencing its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, maintaining its inhibitory effects on AchE over extended periods . Degradation of the compound can lead to a reduction in its efficacy, highlighting the importance of understanding its temporal dynamics in experimental settings.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound effectively inhibits AchE activity without causing significant adverse effects . At higher doses, the compound may exhibit toxic effects, including behavioral changes and impaired motor function . These findings underscore the importance of determining the optimal dosage to achieve the desired therapeutic effects while minimizing potential toxicity.
Metabolic Pathways
This compound is involved in specific metabolic pathways, interacting with various enzymes and cofactors. The compound’s metabolism may involve oxidative reactions, leading to the formation of metabolites that can influence its biological activity . Understanding the metabolic pathways of this compound is crucial for predicting its pharmacokinetics and potential interactions with other drugs.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are essential for its biological activity. The compound may interact with specific transporters and binding proteins, influencing its localization and accumulation within different cellular compartments . These interactions can affect the compound’s efficacy and potential side effects, highlighting the importance of studying its distribution patterns.
Subcellular Localization
The subcellular localization of this compound plays a crucial role in its activity and function. The compound may be directed to specific cellular compartments, such as the cytoplasm or nucleus, through targeting signals or post-translational modifications . Understanding the subcellular localization of this compound can provide insights into its mechanism of action and potential therapeutic applications.
properties
IUPAC Name |
4-methoxy-2-[4-(pyrazin-2-yloxymethyl)piperidin-1-yl]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N5O2/c1-21-13-2-5-18-15(19-13)20-8-3-12(4-9-20)11-22-14-10-16-6-7-17-14/h2,5-7,10,12H,3-4,8-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCFXHNZTDFRYAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC=C1)N2CCC(CC2)COC3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.